Cas no 1807034-19-0 (Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate
• CAS No: 1807034-19-0
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4955918
• Update Time: 2025-06-10

Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)9-4-10(20-12(13,14)15)7(5-16)3-8(9)6-17/h3-4,17H,2,6H2,1H3
• InChI Key： LBSDZTRYTUVGJT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(CO)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate

Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS No. 1807034-19-0): A Comprehensive Overview

Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS No. 1807034-19-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its cyanide group, hydroxymethyl moiety, and trifluoromethylthio substituent, exhibits a diverse range of chemical properties that make it a valuable candidate for various research and development activities.

The cyanide group in Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate is a key functional group that imparts significant reactivity and versatility to the molecule. Cyanide groups are known for their ability to participate in various chemical reactions, including nucleophilic addition, substitution, and elimination reactions. This makes the compound a useful intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The hydroxymethyl moiety is another important structural feature of this compound. Hydroxymethyl groups can undergo a variety of chemical transformations, such as oxidation to form carboxylic acids or aldehydes, or reduction to form alcohols. These transformations can be leveraged to create a wide array of derivatives with different biological activities, making Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate a versatile starting material for synthetic chemistry.

The presence of a trifluoromethylthio substituent in Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate adds another layer of complexity and functionality to the molecule. Trifluoromethyl groups are known for their electron-withdrawing properties and high lipophilicity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The thioether linkage further enhances the compound's reactivity and stability, making it an attractive candidate for drug discovery and development.

Recent studies have explored the potential applications of Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate in various fields. For instance, researchers have investigated its use as an intermediate in the synthesis of antiviral agents, where its unique combination of functional groups can enhance the potency and selectivity of the final products. Additionally, the compound has shown promise in the development of new materials with enhanced thermal stability and mechanical strength, making it relevant to materials science and engineering.

In the context of medicinal chemistry, Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate has been studied for its potential as a lead compound in drug discovery programs. Its structural features allow for the design of molecules with improved bioavailability, reduced toxicity, and enhanced therapeutic efficacy. Ongoing research is focused on optimizing these properties through structure-activity relationship (SAR) studies and computational modeling techniques.

The synthesis of Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group interconversions. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions, have also been employed to improve the efficiency and scalability of the synthesis process.

In terms of safety and handling, it is important to note that while Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

To summarize, Ethyl 4-cyano-2-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS No. 1807034-19-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as an important player in modern chemical research.